Cas no 496878-77-4 (Glycine,L-leucyl-L-methionyl-L-prolyl-L-methionyl-L-asparaginyl-L-methionyl-L-alanyl-L-prolyl-L-isoleucyl-L-threonyl-)

• Product Name: Glycine,L-leucyl-L-methionyl-L-prolyl-L-methionyl-L-asparaginyl-L-methionyl-L-alanyl-L-prolyl-L-isoleucyl-L-threonyl-
• CAS No: 496878-77-4
• MF: C₅₀H₈₆N₁₂O₁₄S₃
• MW: 1175.4848484993
• CID: 1529397
• Update Time: 2024-08-24

Glycine,L-leucyl-L-methionyl-L-prolyl-L-methionyl-L-asparaginyl-L-methionyl-L-alanyl-L-prolyl-L-isoleucyl-L-threonyl- Chemical and Physical Properties

Names and Identifiers

• Glycine,L-leucyl-L-methionyl-L-prolyl-L-methionyl-L-asparaginyl-L-methionyl-L-alanyl-L-prolyl-L-isoleucyl-L-threonyl-
• Glycine, L-leucyl-L-methionyl-L-prolyl-L-methionyl-L-asparaginyl-L-methionyl-L-alanyl-L-prolyl-L-isoleucyl-L-threonyl- (9CI)

• Inchi： 1S/C50H86N12O14S3/c1-10-27(4)39(48(74)60-40(29(6)63)47(73)53-25-38(65)66)59-46(72)36-14-11-18-61(36)49(75)28(5)54-42(68)31(15-20-77-7)55-44(70)34(24-37(52)64)58-43(69)32(16-21-78-8)56-45(71)35-13-12-19-62(35)50(76)33(17-22-79-9)57-41(67)30(51)23-26(2)3/h26-36,39-40,63H,10-25,51H2,1-9H3,(H2,52,64)(H,53,73)(H,54,68)(H,55,70)(H,56,71)(H,57,67)(H,58,69)(H,59,72)(H,60,74)(H,65,66)/t27-,28-,29+,30-,31-,32-,33-,34-,35-,36-,39-,40-/m0/s1
• InChI Key： KLXMNBCLGBVBME-FBIINUNPSA-N
• SMILES： C(O)(=O)CNC(=O)[C@H]([C@H](O)C)NC(=O)[C@H]([C@@H](C)CC)NC(=O)[C@@H]1CCCN1C(=O)[C@H](C)NC(=O)[C@H](CCSC)NC(=O)[C@H](CC(N)=O)NC(=O)[C@H](CCSC)NC(=O)[C@@H]1CCCN1C(=O)[C@H](CCSC)NC(=O)[C@H](CC(C)C)N

Computed Properties

• Exact Mass: 1174.55548

Experimental Properties

• Density: 1.287±0.06 g/cm3(Predicted)
• Boiling Point: 1543.3±65.0 °C(Predicted)
• PSA: 400.06
• pka: 3.29±0.10(Predicted)